3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: (3-benzhydryl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C25H22N4O/c30-25(20-11-14-26-15-12-20)29-16-13-22-21(17-29)24(28-27-22)23(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-12,14-15,23H,13,16-17H2,(H,27,28)
• InChI Key: ZWDJGPFPDWEPKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)C5=CC=NC=C5
• Molecular Formula: C25H22N4O
• Molecular Weight: 394.5 g/mol

Description

3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is not fully understood. However, it has been suggested that this compound induces apoptosis in cancer cells by activating the mitochondrial pathway. This leads to the release of cytochrome c, which activates caspases and ultimately leads to cell death.
Biochemical and Physiological Effects:
3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication. Additionally, this compound has also been found to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine in lab experiments is its potential as an anticancer agent. However, one of the limitations of using this compound is its toxicity. It has been found to be toxic to both cancer cells and normal cells, which may limit its use in clinical settings.

Future Directions

There are several future directions for the research of 3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine. One potential direction is the investigation of its potential use as an anti-inflammatory agent. Additionally, further studies are needed to determine the exact mechanism of action of this compound and its potential use in combination with other anticancer agents. Furthermore, the development of less toxic analogs of this compound may increase its potential for clinical use.

Synthesis Methods

The synthesis of 3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine has been reported using various methods. One of the most commonly used methods involves the reaction of 3-(diphenylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-5-carbaldehyde with isonicotinic acid hydrazide in the presence of a catalyst. The reaction yields 3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine as the final product.

Scientific Research Applications

3-(diphenylmethyl)-5-isonicotinoyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine has shown potential application in medicinal chemistry. Several studies have reported the use of this compound as an anticancer agent. It has been found to inhibit the proliferation of cancer cells by inducing apoptosis. Additionally, this compound has also been investigated for its potential use as an anti-inflammatory agent.